Cas no 936130-27-7 (Methyl 2-methyl-5-nitronicotinate)

• Product Name: Methyl 2-methyl-5-nitronicotinate
• CAS No: 936130-27-7
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 1026346
• PubChem ID: 40008449
• Update Time: 2025-05-21

Methyl 2-methyl-5-nitronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-5-nitronicotinate
• Methyl 2-methyl-5-nitronicotite
• methyl 2-methyl-5-nitropyridine-3-carboxylate
• MFCD12197040
• EN300-43898
• F14174
• AKOS008062138
• DTXSID70653880
• 936130-27-7
• SCHEMBL5593284
• CS-0249560
• Z114120818
• A859715
• Methyl2-methyl-5-nitronicotinate
• AS-47537
• DB-360704

• MDL： MFCD12197040
• Inchi： 1S/C8H8N2O4/c1-5-7(8(11)14-2)3-6(4-9-5)10(12)13/h3-4H,1-2H3
• InChI Key： XLENGXHHGQWCMW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN=C1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-methyl-5-nitronicotinate

Methyl 2-methyl-5-nitronicotinate (CAS No. 936130-27-7): Properties, Applications, and Market Insights

Methyl 2-methyl-5-nitronicotinate (CAS No. 936130-27-7) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This nitronicotinate derivative has garnered attention due to its unique structural features, which make it a valuable intermediate in synthetic chemistry. With the increasing demand for novel heterocyclic compounds in drug discovery, methyl 2-methyl-5-nitronicotinate stands out as a promising candidate for further exploration.

The molecular structure of Methyl 2-methyl-5-nitronicotinate combines a pyridine core with ester and nitro functional groups, offering versatile reactivity. Researchers are particularly interested in its potential as a building block for nitrogen-containing heterocycles, which are crucial in developing new active pharmaceutical ingredients (APIs). Recent studies have highlighted its role in creating biologically active molecules, especially in the field of central nervous system (CNS) drug development.

In the current market landscape, CAS 936130-27-7 has seen growing demand from contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening programs. The compound's stability and solubility properties make it suitable for various medicinal chemistry applications, aligning with industry trends toward fragment-based drug design. Analytical data shows that methyl 2-methyl-5-nitronicotinate exhibits excellent purity profiles, typically exceeding 98%, which is critical for research applications.

The synthesis of 2-methyl-5-nitronicotinic acid methyl ester typically involves nitration reactions followed by esterification, with modern protocols emphasizing greener chemistry approaches. This reflects the broader industry shift toward sustainable synthetic methods, a topic of significant interest in academic and industrial circles. Researchers are actively investigating catalytic processes and flow chemistry techniques to improve the production efficiency of this valuable intermediate.

From a regulatory perspective, methyl 2-methyl-5-nitronicotinate is not currently classified as a controlled substance in major markets, facilitating its use in international research collaborations. However, proper laboratory safety protocols should always be followed when handling this compound, as with all chemical substances. The material safety data sheet (MSDS) provides comprehensive guidance on storage conditions (typically room temperature in sealed containers) and handling procedures.

Emerging applications for CAS 936130-27-7 include its potential use in organic electronic materials and coordination chemistry. The nitro and ester functionalities offer interesting possibilities for creating novel metal-organic frameworks (MOFs), which are currently a hot topic in materials science. This versatility positions methyl 2-methyl-5-nitronicotinate as a compound with cross-disciplinary relevance, appealing to researchers in both life sciences and materials chemistry.

The global market for nitronicotinate derivatives is projected to grow steadily, driven by increasing R&D investment in small molecule therapeutics. Market analysts note particular demand from Asia-Pacific regions, where pharmaceutical innovation is accelerating. Pricing for methyl 2-methyl-5-nitronicotinate varies based on quantity and purity specifications, with research-scale quantities typically available from specialty chemical suppliers.

Quality control is paramount for 2-methyl-5-nitronicotinic acid methyl ester, with analytical techniques including HPLC, NMR, and mass spectrometry being essential for characterization. Recent advances in analytical chemistry have enabled more precise quantification of impurities, meeting the stringent requirements of pharmaceutical applications. These developments align with the industry's focus on quality by design (QbD) principles in chemical manufacturing.

Future research directions for methyl 2-methyl-5-nitronicotinate may explore its potential in bioconjugation chemistry and prodrug development. The compound's structural features suggest possible applications in creating targeted drug delivery systems, an area of intense interest in personalized medicine. Additionally, its potential as a precursor for fluorescence probes is being investigated by several research groups worldwide.

For researchers considering CAS 936130-27-7 for their projects, it's important to consult recent literature on its reactivity patterns and potential derivatives. The scientific community continues to uncover new aspects of this compound's chemistry, making it an exciting area for ongoing investigation. As synthetic methodologies advance and new applications emerge, methyl 2-methyl-5-nitronicotinate is likely to maintain its position as a valuable tool in chemical research and development.